Tert-butyl 7-hydroxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate

• IUPAC Name: tert-butyl 7-hydroxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
• InChI: InChI=1S/C16H23NO3/c1-11-10-17(15(19)20-16(2,3)4)8-7-12-5-6-13(18)9-14(11)12/h5-6,9,11,18H,7-8,10H2,1-4H3
• InChI Key: GMDJRUAIXGBFQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC2=C1C=C(C=C2)O)C(=O)OC(C)(C)C
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Tert-butyl 7-hydroxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate, also known as SKF-83566, is a selective dopamine D1 receptor antagonist. It is widely used in scientific research to study the role of dopamine receptors in various physiological and pathological conditions.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Synthesis of Muscarinic Receptor Antagonists : This compound has been used in the synthesis of tetrahydro-[1H]-2-benzazepin-4-ones, which are of interest as potentially selective muscarinic (M3) receptor antagonists. These compounds have shown promising results in antagonism for M3 receptors, indicating potential applications in targeting specific neurological pathways (Bradshaw et al., 2008).

• Intermediate in Pharmaceutical Synthesis : It serves as an intermediate in the synthesis of various pharmacologically active compounds, such as benazepril hydrochloride, highlighting its role in the development of therapeutic agents (Hassan et al., 2007).

Chemical Synthesis and Structural Modification

• Chemical Synthesis and Structural Studies : This compound is involved in complex chemical synthesis processes and structural modification studies, contributing to the understanding of molecular structures and reactions (Vorona et al., 2007).

• Hydroformylation Processes : It has been used in hydroformylation reactions to produce intermediates for the synthesis of homochiral amino acid derivatives, which are of considerable synthetic value (Kollár & Sándor, 1993).

• Solid-Phase Synthesis for Library Preparation : The compound's derivatives have been used in solid-phase synthesis strategies for creating libraries of benzazepine derivatives, which are targeted for specific receptor interactions (Boeglin et al., 2007).

Potential for Radiopharmaceutical Applications

• Synthesis of Radioligands : It's been involved in the synthesis of radioligands for imaging diazepam-insensitive benzodiazepine receptors, which could have applications in neuroimaging and the study of neurological disorders (He et al., 1994).